Cas no 1784431-23-7 (1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl-)

• Product Name: 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl-
• CAS No: 1784431-23-7
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5253999
• Update Time: 2025-06-09

1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl-

• Inchi： 1S/C9H13N3/c1-12-5-4-11-7-8-6-10-3-2-9(8)12/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： GWXJQJSLAXIVDZ-UHFFFAOYSA-N
• SMILES： N1CC2C=NC=CC=2N(C)CC1

Additional information on 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl-

Introduction to 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- (CAS No. 1784431-23-7)

1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- (CAS No. 1784431-23-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepines and is characterized by its unique chemical structure and potential biological activities. The compound's molecular formula is C₁₀H₁₃N₃, and it has a molecular weight of approximately 175.22 g/mol.

The synthesis of 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- involves several steps and often utilizes advanced organic chemistry techniques. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound. One notable method involves the condensation of 2-methylpyridine with an appropriate diazepine precursor under controlled conditions. This approach not only enhances the efficiency of the synthesis but also minimizes the formation of side products.

In terms of its biological activity, 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- has shown promising results in several areas of research. Studies have indicated that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, it has been found to possess neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- has been extensively studied in both in vitro and in vivo models. In vitro experiments have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In addition to its anti-inflammatory and neuroprotective properties, recent research has also explored the potential of 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for the development of novel cancer therapeutics.

The structural features of 1H-Pyrido[4,3-e]-1,4-diazepine, 2,3,4,5-tetrahydro-1-methyl- contribute to its unique biological activities. The presence of the pyridine ring and the diazepine core provides a scaffold that can interact with various biological targets. The methyl group at position 1 further enhances its lipophilicity and bioavailability.

In conclusion, 1H-Pyrido[4,3-e]-1，4-diazepine，2，3，4，5-tetrahydro-1-methyl-(CAS No. 1784431-23-7) is a versatile compound with a wide range of potential applications in medicine. Its anti-inflammatory properties make it a valuable candidate for treating inflammatory diseases. Additionally，its neuroprotective effects suggest its potential use in neurodegenerative disorders，while its anticancer activities open new avenues for cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action，further solidifying its importance in pharmaceutical development.